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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanone

Cat. No.: B152311

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 2,6-Dimethylcyclohexanone. The information is intended to equip
researchers, scientists, and drug development professionals with the necessary knowledge to
handle this chemical compound safely in a laboratory and industrial setting. This guide details
physical and chemical properties, toxicological data, personal protective equipment protocols,
and emergency procedures.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2,6-
Dimethylcyclohexanone is fundamental to its safe handling. This data is crucial for designing
experiments, setting up appropriate storage conditions, and planning emergency responses.
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Property Value Source
Molecular Formula C8H140 [1112]
Molecular Weight 126.20 g/mol [1][2]
Appearance Light yellow liquid [1]
Odor Odorless [1]
Boiling Point 174 - 176 °C (345.2 - 348.8 °F) (R
at 760 mmHg

Flash Point 51 °C (123.8 °F) [1][5]
Specific Gravity 0.910 - 0.920 [1][6]
Vapor Density 4.35 [1]
Solubility No information available [1]

Toxicological Information

While the toxicological properties of 2,6-Dimethylcyclohexanone have not been fully
investigated, available data and information on similar compounds, such as alkyl cyclic
ketones, suggest a profile of low acute toxicity.[5][7] However, it is crucial to handle the
compound with care as it may cause irritation and other health effects.
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Hazard Description Source

May cause eye irritation,
Eye Contact chemical conjunctivitis, and [5]

corneal damage.

May cause irritation and
Skin Contact dermatitis. May cause [5]

cyanosis of the extremities.

May cause gastrointestinal

irritation with nausea, vomiting,
Ingestion and diarrhea. Ingestion of [5]

large amounts may cause CNS

depression.

May cause respiratory tract
irritation. Vapors may cause
) dizziness or suffocation and a
Inhalation ) o [5]
burning sensation in the chest.
Aspiration may lead to

pulmonary edema.

Chronic Exposure No information found. [5]
Carcinogenicity No information available. [1]
Teratogenicity No information available. [1]

Hazard Identification and Classification

2,6-Dimethylcyclohexanone is classified as a flammable liquid and vapor.[1][2]

Hazard Class Category GHS Hazard Statement

H226: Flammable liquid and

vapor

Flammable liquids Category 3

Experimental Protocols for Safety Assessment
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To ensure the safe use of 2,6-Dimethylcyclohexanone, a series of standardized toxicological
and safety tests should be performed. The following are representative experimental protocols
based on OECD guidelines, which are internationally recognized standards for chemical safety
testing.[5]

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(Based on OECD Guideline 425)

Objective: To determine the acute oral toxicity (LD50) of 2,6-Dimethylcyclohexanone.

Methodology:

Test Animals: Healthy, young adult rodents (e.g., rats or mice), typically females as they are
often slightly more sensitive.[4]

e Housing and Feeding: Animals are housed in standard conditions with controlled
temperature, humidity, and light cycle. They have access to standard laboratory diet and
water.

o Dose Administration: A single animal is dosed with the test substance via oral gavage. The
starting dose is selected based on available information, and if none is available, a default
starting dose is used.[4]

e Observation Period: The animal is observed for signs of toxicity and mortality for up to 14
days.

e Sequential Dosing: Subsequent animals are dosed one at a time at intervals of at least 48
hours. The dose for each subsequent animal is adjusted up or down by a constant factor
depending on the outcome for the previous animal (survival or death).[4]

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
pattern of survivals and deaths.

Skin Irritation/Corrosion Test (Based on OECD Guideline
404)
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Objective: To assess the potential of 2,6-Dimethylcyclohexanone to cause skin irritation or
corrosion.

Methodology:

Test Animals: Healthy, young adult albino rabbits.

o Test Substance Application: A small area of the animal's fur is clipped. A measured amount of
the undiluted test substance is applied to the clipped skin and covered with a gauze patch.

o Exposure Period: The test substance is left in contact with the skin for a defined period,
typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is cleaned. The
skin is then observed for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

¢ Classification: Based on the scores, the substance is classified as corrosive, irritant, or non-
irritant.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)

Objective: To evaluate the mutagenic potential of 2,6-Dimethylcyclohexanone by its ability to
induce reverse mutations in specific strains of Salmonella typhimurium and Escherichia coli.[8]

Methodology:

o Tester Strains: A set of bacterial strains with pre-existing mutations that render them unable
to synthesize a specific amino acid (e.qg., histidine for Salmonella) are used.

o Test Conditions: The tester strains are exposed to various concentrations of 2,6-
Dimethylcyclohexanone in the presence and absence of a metabolic activation system (S9
mix), which simulates mammalian metabolism.[8]
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e Plating: The treated bacteria are plated on a minimal agar medium that lacks the specific
amino acid.

e Incubation: The plates are incubated for 48-72 hours.

» Evaluation: Only bacteria that have undergone a reverse mutation (revertants) will be able to
grow and form colonies. The number of revertant colonies in the test plates is compared to
the number in the negative (solvent) control plates.

 Interpretation: A significant, dose-related increase in the number of revertant colonies
indicates that the substance is mutagenic under the test conditions.

Safety and Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2,6-
Dimethylcyclohexanone from receipt to disposal.
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Caption: Workflow for Safe Handling of 2,6-Dimethylcyclohexanone.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2,6-

Dimethylcyclohexanone to minimize exposure and prevent injury.[5]
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PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][5]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[1]

[5]

Respiratory Protection

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed whenever workplace

conditions warrant a respirator's use.[1][5]

First-Aid Measures

In case of accidental exposure to 2,6-Dimethylcyclohexanone, immediate first-aid measures

should be taken, followed by seeking medical attention.
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Exposure Route

First-Aid Procedure

Source

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical aid immediately.

Skin Contact

Get medical aid. Flush skin
with plenty of water for at least
15 minutes while removing
contaminated clothing and
shoes. Wash clothing before

reuse.

Ingestion

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and drink 2-4
cupfuls of milk or water. Never
give anything by mouth to an
unconscious person. Get

medical aid immediately.

Inhalation

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get

medical aid immediately.

Fire-Fighting and Spill Response

Fire-Fighting Measures

2,6-Dimethylcyclohexanone is a flammable liquid.[1] In the event of a fire, the following

measures should be taken:

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1]
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o Firefighter Protection: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]

e Hazards: Vapors may form an explosive mixture with air and can travel to a source of ignition
and flash back. During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[5]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:
o Evacuate Personnel: Remove all non-essential personnel from the area.

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot
surfaces).[1]

e Ventilate the Area: Ensure adequate ventilation.

o Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to absorb the spill. Do not use combustible materials such as sawdust.[1]

o Collect and Dispose: Place the absorbed material into a suitable, closed container for
disposal.[1]

e Use Spark-Proof Tools: Use non-sparking tools and equipment during cleanup.[1]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 2,6-
Dimethylcyclohexanone and ensure a safe working environment.

e Handling: Wash thoroughly after handling. Use only in a well-ventilated area. Ground and
bond containers when transferring material. Use spark-proof tools and explosion-proof
equipment. Avoid contact with eyes, skin, and clothing. Keep the container tightly closed.
Keep away from heat, sparks, and flame.[5]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong oxidizing agents. Keep away from sources of
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ignition. Store in a flammables-area.[1][5]

This technical guide provides a foundation for the safe handling of 2,6-
Dimethylcyclohexanone. It is imperative that all personnel handling this chemical are
thoroughly trained on its properties, hazards, and the safety procedures outlined in this
document and the corresponding Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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